![molecular formula C11H11Cl2NO3 B6630306 N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide](/img/structure/B6630306.png)
N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide, also known as DIOA, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a potent inhibitor of the chloride ion channel, and its mechanism of action has been extensively investigated.
Mechanism of Action
The mechanism of action of N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide involves its inhibition of the chloride ion channel. This channel plays a critical role in the regulation of neuronal excitability, and its dysfunction has been implicated in a variety of neurological disorders. By inhibiting the chloride ion channel, this compound has been shown to reduce neuronal excitability and to have anticonvulsant and antinociceptive effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on the chloride ion channel, this compound has been shown to modulate the activity of other ion channels, including the potassium and sodium channels. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of the chloride ion channel, and it has been extensively studied for its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. It is a relatively complex molecule to synthesize, and it can be expensive to produce in large quantities. Additionally, its effects on other ion channels and cellular processes may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further investigation of the mechanisms of action of this compound could lead to the development of more effective therapies for neurological disorders and cancer. Finally, the potential side effects of this compound and its interactions with other drugs should be further investigated to ensure its safety and efficacy as a therapeutic agent.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. Its mechanism of action involves the inhibition of the chloride ion channel, and it has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory effects. While there are some limitations to using this compound in lab experiments, its potential therapeutic applications make it an important area of research for the future.
Synthesis Methods
The synthesis of N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide involves the reaction of 3,5-dichloro-2-hydroxybenzoic acid with oxalyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-2-methyl-1-propanol to yield this compound. The synthesis method has been optimized to produce high yields of pure this compound, and it has been used to produce large quantities of this compound for research purposes.
Scientific Research Applications
N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, antinociceptive, and anti-inflammatory effects in animal models. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro, and it has been investigated as a potential treatment for certain types of cancer.
Properties
IUPAC Name |
N-(3,5-dichloro-2-hydroxyphenyl)oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl2NO3/c12-6-4-7(13)10(15)8(5-6)14-11(16)9-2-1-3-17-9/h4-5,9,15H,1-3H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMJLPSGQSGMNSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)NC2=C(C(=CC(=C2)Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.